Cas no 1180837-73-3 (3-4-(Acetylamino)phenylthiomethyl-5-amino-4-cyano-2-thiophenecarboxylicacid ethylester)
1180837-73-3 structure
Product Name:3-4-(Acetylamino)phenylthiomethyl-5-amino-4-cyano-2-thiophenecarboxylicacid ethylester
CAS No:1180837-73-3
MF:C17H17N3O3S2
MW:375.465181112289
CID:69801
PubChem ID:8171481
Update Time:2025-04-18
3-4-(Acetylamino)phenylthiomethyl-5-amino-4-cyano-2-thiophenecarboxylicacid ethylester Chemical and Physical Properties
Names and Identifiers
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- 3-[[[4-(Acetylamino)phenyl]thio]methyl]-5-amino-4-cyano-2-thiophenecarboxylic acid ethyl ester
- Ethyl 3-{[(4-acetamidophenyl)sulfanyl]methyl}-5-amino-4-cyano-2-t hiophenecarboxylate
- 1180837-73-3
- ethyl 3-[(4-acetamidophenyl)sulfanylmethyl]-5-amino-4-cyanothiophene-2-carboxylate
- 3-[[[4-(Acetylamino)phenyl]thio]methyl]-5-amino-4-cyano-2-thiophenecarboxylicacid ethylester
- 3-4-(Acetylamino)phenylthiomethyl-5-amino-4-cyano-2-thiophenecarboxylicacid ethylester
-
- Inchi: 1S/C17H17N3O3S2/c1-3-23-17(22)15-14(13(8-18)16(19)25-15)9-24-12-6-4-11(5-7-12)20-10(2)21/h4-7H,3,9,19H2,1-2H3,(H,20,21)
- InChI Key: FSLBTHYKXMJDTR-UHFFFAOYSA-N
- SMILES: S1C(=C(C#N)C(=C1C(=O)OCC)CSC1C=CC(=CC=1)NC(C)=O)N
Computed Properties
- Exact Mass: 375.07113376g/mol
- Monoisotopic Mass: 375.07113376g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 7
- Heavy Atom Count: 25
- Rotatable Bond Count: 7
- Complexity: 529
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 3.3
- Topological Polar Surface Area: 159Ų
Experimental Properties
- Density: 1.38
- Boiling Point: 672.366 °C at 760 mmHg
- Flash Point: 360.434 °C
3-4-(Acetylamino)phenylthiomethyl-5-amino-4-cyano-2-thiophenecarboxylicacid ethylester Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| TRC | A298155-2.5mg |
3-[[[4-(Acetylamino)phenyl]thio]methyl]-5-amino-4-cyano-2-thiophenecarboxylicacid ethylester |
1180837-73-3 | 2.5mg |
$ 200.00 | 2022-06-08 | ||
| TRC | A298155-5mg |
3-[[[4-(Acetylamino)phenyl]thio]methyl]-5-amino-4-cyano-2-thiophenecarboxylicacid ethylester |
1180837-73-3 | 5mg |
$ 370.00 | 2022-06-08 | ||
| TRC | A298155-10mg |
3-[[[4-(Acetylamino)phenyl]thio]methyl]-5-amino-4-cyano-2-thiophenecarboxylicacid ethylester |
1180837-73-3 | 10mg |
$ 585.00 | 2022-06-08 |
3-4-(Acetylamino)phenylthiomethyl-5-amino-4-cyano-2-thiophenecarboxylicacid ethylester Related Literature
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Vishwesh Venkatraman,Marco Foscato,Vidar R. Jensen,Bjørn Kåre Alsberg J. Mater. Chem. A, 2015,3, 9851-9860
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Domenico Lombardo,Gianmarco Munaò,Pietro Calandra,Luigi Pasqua,Maria Teresa Caccamo Phys. Chem. Chem. Phys., 2019,21, 11983-11991
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Eric Besson,Stéphane Gastaldi,Emily Bloch,Selma Aslan,Hakim Karoui,Olivier Ouari,Micael Hardy Analyst, 2019,144, 4194-4203
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Christopher J. Harrison,Kyle J. Berean,Enrico Della Gaspera,Jian Zhen Ou,Richard B. Kaner,Kourosh Kalantar-zadeh,Torben Daeneke Nanoscale, 2016,8, 16276-16283
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Liao Xiaoqing,Li Ruiyi,Li Zaijun,Sun Xiulan,Wang Zhouping,Liu Junkang New J. Chem., 2015,39, 5240-5248
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